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Compound of Interest

Compound Name:
3'-Chloro-5'-

(trifluoromethoxy)acetophenone

Cat. No.: B1356668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3'-Chloro-5'-
(trifluoromethoxy)acetophenone (CAS No. 886503-42-0). It is intended for informational

purposes for a technical audience and should not replace a formal risk assessment or the

guidance of a qualified safety professional. Much of the specific quantitative safety data for this

compound has not been found in publicly available sources; therefore, information from

structurally similar compounds is provided for context and should be interpreted with caution.

Executive Summary
3'-Chloro-5'-(trifluoromethoxy)acetophenone is a substituted acetophenone derivative used

as an intermediate in chemical synthesis.[1] Based on available Safety Data Sheets (SDS), this

compound is classified as a skin, eye, and respiratory irritant.[2] Due to the limited availability of

specific toxicological and physical hazard data, cautious handling in a laboratory setting is

imperative. This guide summarizes the known safety information, highlights data gaps, and

provides general safety protocols.
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Identifier Value

Chemical Name 3'-Chloro-5'-(trifluoromethoxy)acetophenone

Synonyms

1-[3-Chloro-5-

(trifluoromethoxy)phenyl]ethanone, 3-Acetyl-5-

chloro-alpha,alpha,alpha-trifluoroanisole

CAS Number 886503-42-0[2]

Molecular Formula C₉H₆ClF₃O₂[3]

Molecular Weight 238.59 g/mol [3]

Chemical Structure

alt text

Image generated based on chemical name

Hazard Identification and Classification
GHS Classification:

Based on available SDS, 3'-Chloro-5'-(trifluoromethoxy)acetophenone is classified as

follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[2]

Eye Irritation 2A
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

GHS Pictogram:

alt text
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Signal Word: Warning[2]

Precautionary Statements:

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2]

P264 Wash skin thoroughly after handling.[2]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P302+P352 IF ON SKIN: Wash with plenty of water.[4]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

P312
Call a POISON CENTER/doctor if you feel

unwell.[4]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[5]

P337+P313
If eye irritation persists: Get medical

advice/attention.[5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[5]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P501
Dispose of contents/container to an approved

waste disposal plant.[4]
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Physicochemical Properties
Specific experimental data for the boiling point, melting point, flash point, and density of 3'-
Chloro-5'-(trifluoromethoxy)acetophenone are not readily available in the searched

literature. The table below includes data for structurally similar compounds to provide an

estimated context.

Property
3'-Chloro-5'-
(trifluoromethoxy)a
cetophenone

3'-
(Trifluoromethyl)ac
etophenone (CAS
349-76-8)

3'-
Chloroacetopheno
ne (CAS 99-02-5)

Boiling Point Data not available 198-200 °C[6] 227-229 °C[7]

Melting Point Data not available Data not available Data not available

Flash Point Data not available 83 °C (closed cup)[8] 105 °C[7]

Density Data not available 1.235 g/mL at 25 °C 1.191 g/mL at 25 °C[7]

Appearance Data not available
Colorless or pale

yellow liquid[6]

Clear colorless to

yellow liquid[7]

Solubility Data not available Data not available Data not available

Toxicological Information
No specific toxicological data (e.g., LD50, LC50) for 3'-Chloro-5'-
(trifluoromethoxy)acetophenone were found in the reviewed sources. The toxicological

properties of this substance have not been fully investigated.[5][9]

Experimental Protocols
Detailed experimental protocols for the safety assessment of 3'-Chloro-5'-
(trifluoromethoxy)acetophenone are not available in the public domain. The GHS

classifications are likely derived from computational models or data from analogous

compounds.
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A general workflow for assessing the skin and eye irritation potential of a new chemical entity is

outlined below.

Data Analysis & Classification

Reconstructed Human
Cornea-like Epithelium (RhCE)

for Eye Irritation

Draize Rabbit Eye Test

Analyze cell viability,
tissue morphology,

and inflammatory markers
Reconstructed Human

Epidermis (RhE)
for Skin Irritation

Draize Rabbit Skin Test

GHS Classification
(e.g., Irritant Cat. 2)

Click to download full resolution via product page

A generalized workflow for skin and eye irritation testing.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[2]

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors or dust.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container.[9]

Keep in a cool, dry, and well-ventilated place.[9]
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Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

The logical relationship for safe handling and storage is depicted below.

3'-Chloro-5'-(trifluoromethoxy)acetophenone

Safe Handling Safe Storage

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Well-Ventilated Area
(Fume Hood)

Good Laboratory Hygiene
(Hand Washing) Minimize Exposure Tightly Closed Container Cool, Dry, Ventilated Location Away from Incompatible Materials

(Oxidizers, Strong Bases)

Click to download full resolution via product page

Key considerations for safe handling and storage.

First-Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[9]

In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[9]

If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[9]

If swallowed: Get medical aid. Wash mouth out with water.[9]

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[9]

Specific hazards: As with many organic compounds, hazardous decomposition products

such as carbon monoxide, carbon dioxide, and hydrogen fluoride gas may be produced upon
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combustion.[9]

Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Accidental Release Measures
Ensure adequate ventilation.

Wear appropriate personal protective equipment as indicated in the handling section.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.[9]

Do not let the product enter drains.

Disposal Considerations
Dispose of this material and its container at a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[10]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[10]

Do not discharge to sewer systems.[10]

Regulatory Information
Safety, health, and environmental regulations specific to this product are limited. It is

recommended to consult local, regional, and national regulations before use. The toxicological

properties of this substance have not been fully investigated.[9]

Signaling Pathways and Mechanism of Action
There is no information available in the searched literature regarding the specific signaling

pathways affected by 3'-Chloro-5'-(trifluoromethoxy)acetophenone or its mechanism of

toxicity. For irritants in general, the mechanism often involves disruption of cell membranes,

leading to cell damage and the release of inflammatory mediators. However, this is a

generalized mechanism and may not be specific to this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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